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Compound of Interest

Compound Name: 4-Methylmorpholine N-oxide

Cat. No.: B15561941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Methylmorpholine N-oxide (NMMO or NMO) is a versatile organic compound widely utilized

as a solvent, particularly in the production of cellulose fibers (Lyocell process), and as an

oxidant in organic synthesis.[1] While effective in these applications, NMMO presents

significant chemical instability and potential for hazardous reactions, necessitating strict

adherence to safety protocols.[1][2] This guide provides an in-depth overview of the safety data

for NMMO and detailed precautions for its handling to ensure a safe laboratory environment.

Hazard Identification and Classification
NMMO is classified as a hazardous chemical.[3][4] Depending on its form (monohydrate,

aqueous solution, or anhydrous solid), the specific hazards can vary. The primary hazards

associated with NMMO are:

Skin Irritation: Causes skin irritation (Category 2).[3][4]

Serious Eye Irritation: Causes serious eye irritation (Category 2).[3][4]

Respiratory Irritation: May cause respiratory irritation (Specific target organ toxicity - single

exposure, Category 3).[3][4]

Flammability: The anhydrous solid form is classified as a flammable solid (Category 1).[5]

Oxidizing Properties: May intensify fire as an oxidizer.[6]
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Reproductive Toxicity: Suspected of damaging fertility or the unborn child (Category 2).[5]

Physical and Chemical Properties
Understanding the physical and chemical properties of NMMO is crucial for its safe handling

and storage.

Property NMMO Monohydrate
NMMO (50% wt. solution in
water)

CAS Number 70187-32-5[3][7]
7529-22-8 (anhydrous) / 7732-

18-5 (water)[4]

Molecular Formula C5H11NO2·H2O[7] C5H11NO2[4]

Molecular Weight 135.16 g/mol [7] 117.15 g/mol (anhydrous)

Appearance Solid Liquid[4][8]

pH No data available 7-8[4]

Melting Point/Range No data available No data available

Boiling Point/Range No data available No data available

Flash Point No data available No data available

Vapor Pressure No data available No data available

Density No data available No data available

Solubility Soluble in water Miscible with water

Toxicological Information
Detailed toxicological data for NMMO is not extensively available in the provided search

results. However, the primary health effects are identified as irritation to the skin, eyes, and

respiratory system.[3][4] Long-term exposure to morpholine and its related compounds may

lead to liver and kidney damage.[9]
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Effect Observation

Acute Oral Toxicity
Based on ATE data, the classification criteria are

not met (ATE > 2000 mg/kg).[4]

Acute Dermal Toxicity No data available.

Acute Inhalation Toxicity
Based on ATE data, the classification criteria are

not met (ATE > 20 mg/l).[4]

Skin Corrosion/Irritation Causes skin irritation.[3][4]

Serious Eye Damage/Irritation Causes serious eye irritation.[3][4]

Respiratory Sensitization No data available.

Skin Sensitization No data available.

Germ Cell Mutagenicity No data available.

Carcinogenicity

There is some concern that this material can

cause cancer or mutations, but conclusive

evidence is limited.[9]

Reproductive Toxicity
Suspected of damaging fertility or the unborn

child.[5]

STOT - Single Exposure May cause respiratory irritation.[3][4]

STOT - Repeated Exposure No data available.

Aspiration Hazard No data available.

Experimental Protocols: Safe Handling Procedures
Adherence to the following protocols is mandatory when working with NMMO to minimize

exposure and prevent accidents.

Engineering Controls
Ventilation: Always handle NMMO in a well-ventilated area.[6][7] Use of a fume hood or other

local exhaust ventilation is required to keep airborne concentrations low, especially when

working with the solid form or when aerosols may be generated.[5][10]
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Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is required when handling NMMO.[11]

Eye and Face Protection: Wear ANSI Z87-certified chemical safety goggles or a face shield.

[3][5][12] Standard prescription glasses are not sufficient.[12] Contact lenses may absorb

and concentrate irritants and should be avoided.[9]

Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., nitrile, neoprene) inspected for integrity

before each use.[7][13]

Lab Coat/Coveralls: A long-sleeved lab coat or chemical-resistant coveralls must be worn

to prevent skin contact.[3][12]

Respiratory Protection: If ventilation is inadequate or if working with large quantities, a

NIOSH-approved respirator with a particle filter is recommended.[3]

Footwear: Closed-toe, closed-heel shoes are mandatory in the laboratory.[12]

Handling and Storage
General Handling: Avoid contact with skin, eyes, and clothing.[5] Do not breathe dust, fumes,

or vapors.[3] Wash hands thoroughly after handling.[3]

Storage: Store in a tightly closed, properly labeled container in a cool, dry, and well-

ventilated area.[3][5] Keep away from incompatible materials such as strong oxidizing

agents.[4] For aqueous solutions, refrigeration may be recommended to maintain product

quality.[4][8]

Accidental Release Measures
Spill Cleanup: In case of a spill, evacuate unnecessary personnel.[6] Remove all sources of

ignition.[6] Wear appropriate PPE and contain the spill using inert absorbent material.[4][14]
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Collect the absorbed material into a suitable, closed container for disposal.[7]

Environmental Precautions: Prevent the spill from entering drains or waterways.[7][14]

First Aid Measures
In case of Eye Contact: Immediately rinse with plenty of water for at least 15 minutes,

including under the eyelids.[3] Seek immediate medical attention.[3]

In case of Skin Contact: Immediately wash off with plenty of soap and water for at least 15

minutes.[3] Remove contaminated clothing.[5] If skin irritation persists, seek medical

attention.[3]

If Inhaled: Move the person to fresh air.[3] If breathing is difficult, give oxygen.[7] Seek

medical attention if symptoms occur.[3]

If Swallowed: Do NOT induce vomiting.[5] Clean mouth with water and drink plenty of water

afterwards.[3] Seek immediate medical attention.[5]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[6]

Specific Hazards: NMMO may intensify fire as an oxidizer.[6] Hazardous combustion

products include nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).

[14]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4][14]

Disposal Considerations
Dispose of NMMO and its containers in accordance with local, state, and federal regulations.[3]

[9] Do not dispose of it into the sewer system.[7]

Signaling Pathways and Workflow Diagrams
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The following diagrams illustrate the logical workflows for safe handling and emergency

response related to NMMO.

Safe NMMO Handling Workflow
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Caption: Workflow for the safe handling of NMMO from preparation to disposal.

NMMO Emergency Response Protocol
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Caption: Emergency response procedures for NMMO spills and personal exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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